Cas no 2408958-93-8 (tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate)

• Product Name: tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate
• CAS No: 2408958-93-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6063257
• PubChem ID: 165682757
• Update Time: 2025-05-26

tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2408958-93-8
• EN300-7343988
• tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate

• Inchi： 1S/C12H21NO4/c1-8-12(5-11(6-12,7-14)16-8)13-9(15)17-10(2,3)4/h8,14H,5-7H2,1-4H3,(H,13,15)
• InChI Key： XIQIDXCTABQMPX-UHFFFAOYSA-N
• SMILES： O1C(C)C2(CC1(CO)C2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate

Introduction to tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate (CAS No. 2408958-93-8)

The compound tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate, identified by its CAS number 2408958-93-8, represents a fascinating molecule in the realm of medicinal chemistry and drug discovery. Its unique structural framework, featuring a bicyclo[2.1.1]hexane core, combined with functional groups such as a hydroxymethyl moiety and a carbamate group, positions it as a potential candidate for various therapeutic applications.

Recent advancements in the field of bioorganic chemistry have highlighted the significance of heterocyclic compounds in developing novel pharmacophores. The bicyclo[2.1.1]hexane scaffold, in particular, is known for its structural rigidity and biological relevance, often found in natural products and bioactive molecules. The presence of a methyl group at the 3-position and a hydroxymethyl group at the 1-position introduces additional complexity, which can modulate the compound's interactions with biological targets.

The carbamate functional group is another key feature of this compound, often employed in medicinal chemistry due to its versatility in drug design. Carbamates can serve as intermediates in the synthesis of more complex molecules or act as pharmacological agents themselves. For instance, carbamate-based compounds have been explored for their potential in neurodegenerative diseases, where they can modulate enzyme activity or receptor binding.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules require sophisticated methodologies. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for elucidating the structure and confirming the purity of the compound. Additionally, computational methods like molecular dynamics simulations and quantum mechanical calculations can provide insights into the compound's conformational behavior and interactions with biological targets.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. The unique structural features of tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate suggest that it could interact with specific enzymes or receptors involved in various diseases. For example, studies have shown that derivatives of bicyclo[2.1.1]hexane have shown promise in inhibiting certain kinases associated with cancer cell proliferation.

The role of proteomics and bioinformatics has become increasingly crucial in understanding the mechanisms of action for such compounds. By integrating data from high-throughput screening assays and computational biology, researchers can identify potential therapeutic targets and predict how modifications to the molecular structure might enhance efficacy or reduce toxicity.

Furthermore, the development of novel synthetic routes to access complex molecules like this one is an ongoing area of research. Catalytic methods, including transition-metal-catalyzed reactions and organocatalysis, have enabled more efficient and sustainable synthesis pathways. These advancements not only reduce costs but also minimize waste, aligning with green chemistry principles.

The pharmaceutical industry has also been leveraging biocatalysis to develop new drugs more rapidly and cost-effectively. Enzymes such as cytochrome P450 monooxygenases can be used to introduce specific functional groups into molecules like this one, allowing for precise control over their chemical properties.

Another emerging trend is the use of artificial intelligence (AI) and machine learning (ML) algorithms to accelerate drug discovery processes. These technologies can analyze vast datasets to identify promising candidates for further investigation based on their structural features and predicted biological activity.

In conclusion, tert-butyl N-[1-(hydroxymethyl)-3-methyl-2-oxabicyclo[2.1.1]hexan-4-yl]carbamate (CAS No. 2408958-93-8) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique features make it a valuable scaffold for further exploration in medicinal chemistry, with potential applications ranging from oncology to neurology.